N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-N-(3-morpholin-4-ylpropyl)pyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H24ClN5O3S.ClH/c1-24-9-6-15(23-24)19(27)26(8-3-7-25-10-12-29-13-11-25)20-22-17-16(28-2)5-4-14(21)18(17)30-20;/h4-6,9H,3,7-8,10-13H2,1-2H3;1H
• InChI Key: RMHSNBHZTLYLOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N(CCCN2CCOCC2)C3=NC4=C(C=CC(=C4S3)Cl)OC.Cl
• Molecular Formula: C20H25Cl2N5O3S
• Molecular Weight: 486.4 g/mol

Description

Synthesis Analysis

While specific synthesis details for this compound were not found, similar compounds have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The compound’s structure was analyzed based on IR, 1H, 13C NMR and mass spectral data. The InChI Key is XVXOBWAONZSCCC-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound’s reactions were monitored by TLC using Merck silica gel 60 F 256 coated aluminum with petroleum ether:ethylacetate (8:2) as mobile phase.

Physical And Chemical Properties Analysis

The compound is solid in physical form. The compound’s properties were analyzed based on IR, 1H, 13C NMR and mass spectral data.

Scientific Research Applications

Synthesis and Application in Drug Discovery

• The development of novel heterocyclic compounds, including pyrazole and thiazolopyrimidine derivatives, has shown potential in medicinal chemistry for their anti-inflammatory and analgesic properties. These compounds have been synthesized through various chemical reactions and evaluated for their biological activities, showing significant COX-2 inhibition and analgesic activity (Abu‐Hashem et al., 2020).

Imaging Agent Development for Parkinson's Disease

• The synthesis of [11C]HG-10-102-01, a compound for imaging LRRK2 enzyme activity in Parkinson's disease, highlights the application of complex organic synthesis in developing radiotracers for neurodegenerative disease research. This work demonstrates the importance of chemical synthesis in creating tools for biomedical imaging (Wang et al., 2017).

Antimicrobial Agent Synthesis

• Research into the synthesis of quinazolinone and thiazolidinone compounds has provided insights into the development of new antimicrobial agents. These studies focus on creating novel chemical entities with potential antibacterial and antifungal activities, demonstrating the role of synthetic chemistry in addressing microbial resistance (Desai et al., 2011).

Vasorelaxant Agents Development

• The synthesis of benzofuran-morpholinomethyl-pyrazoline hybrids and their evaluation as vasorelaxant agents exemplify the application of chemical synthesis in discovering new therapeutic agents for cardiovascular diseases. These studies provide a foundation for the development of drugs targeting vascular relaxation and highlight the significance of structural modification in drug discovery (Hassan et al., 2014).

Mechanism of Action

While the specific mechanism of action for this compound is not available, benzothiazole derivatives have shown potent inhibition against M. tuberculosis.